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Compound of Interest

Compound Name: Methyl p-tert-butylphenylacetate

Cat. No.: B1297717 Get Quote

Essential Safety and Handling Guide for Methyl
p-tert-butylphenylacetate
This document provides immediate, essential guidance for the safe handling and disposal of

Methyl p-tert-butylphenylacetate (CAS No. 3549-23-3), tailored for researchers, scientists,

and drug development professionals. Following these procedures is critical to ensure personal

safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl p-tert-butylphenylacetate is classified with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Appropriate Personal Protective Equipment (PPE) is mandatory to mitigate these risks. The

following table summarizes the required PPE.
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PPE Category Specification

Hand Protection

Butyl rubber gloves are recommended for

handling esters.[2] While specific breakthrough

time data for Methyl p-tert-butylphenylacetate is

not readily available, butyl rubber generally

provides excellent resistance to esters. Always

inspect gloves for degradation or punctures

before use. For prolonged or immersive contact,

consider double-gloving.

Eye Protection

Safety goggles with side-shields are required to

protect against splashes.[1] A face shield should

be worn in situations with a higher risk of

splashing.

Respiratory Protection

For operations that may generate vapors or

aerosols, use a NIOSH-approved air-purifying

respirator with an organic vapor (OV) cartridge

(black). Ensure a proper fit and adhere to a

cartridge change-out schedule. Work should be

conducted in a well-ventilated area or a

chemical fume hood.[1]

Skin and Body Protection

Wear a laboratory coat or impervious clothing to

prevent skin contact.[1] Ensure that clothing is

buttoned and sleeves are rolled down.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is paramount for safety. The following diagram and

steps outline the process from preparation to post-handling cleanup.
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Workflow for Handling Methyl p-tert-butylphenylacetate

Preparation

Chemical Handling

Cleanup & Disposal

1. Designate & Verify
Work Area

(Fume Hood)

2. Assemble Materials
& Chemical

3. Don Required PPE

4. Dispense Chemical
Carefully

5. Conduct Experiment

6. Securely Close
Primary Container

7. Decontaminate
Work Surfaces

8. Segregate & Dispose
of Waste

9. Doff PPE Correctly

10. Wash Hands
Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.
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Preparation:

Work Area Designation: All handling of Methyl p-tert-butylphenylacetate should occur

within a certified chemical fume hood to mitigate inhalation risks. Ensure the work area is

clean and uncluttered.

Assemble Materials: Gather all necessary equipment, including the chemical container,

glassware, and spill cleanup materials, before starting.

Don PPE: Put on all required PPE as specified in the table above.

Chemical Handling:

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes

and aerosol generation.

Performing the Experiment: Keep the container sealed when not in use. Avoid direct

contact with the substance.

Securing the Container: Tightly close the primary container immediately after use and

store it in a cool, well-ventilated area away from ignition sources.[1]

Cleanup and Disposal:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical. A solution of soap and water is generally effective for minor

residues.

Waste Disposal: Follow the specific disposal plan outlined below.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then goggles/face shield, then lab coat).

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste:

While some safety data sheets may not classify this chemical as hazardous for disposal, it

is best practice to treat it as hazardous waste due to its GHS classifications for health

effects.[1]

Collect all waste Methyl p-tert-butylphenylacetate and solutions containing it in a clearly

labeled, sealed, and compatible waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Arrange for pickup and disposal through your institution's EHS program.

Contaminated Materials:

All disposable items that have come into contact with Methyl p-tert-butylphenylacetate,

such as gloves, paper towels, and pipette tips, should be collected in a designated, sealed

waste bag.

Dispose of this bag as solid chemical waste through your EHS office.

Empty Containers:

Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three times.

Collect the rinsate as chemical waste.

Deface the label on the empty container and dispose of it in the regular trash or as

instructed by your EHS office.

Quantitative Data Summary
The following table summarizes key quantitative data for Methyl p-tert-butylphenylacetate.
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Parameter Value Reference

CAS Number 3549-23-3 [1]

Molecular Formula C₁₃H₁₈O₂

Molecular Weight 206.28 g/mol

Boiling Point 106 °C at 2 mmHg

Density 0.999 g/mL at 25 °C

Occupational Exposure Limits

(OELs)

No established OELs (e.g.,

PEL, TLV)
[1]

Glove Breakthrough Time

(Butyl Rubber)

Data not available; rated as

"Excellent" for esters. On-site

testing is recommended for

critical applications.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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